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Compound of Interest

Compound Name: 2-Bromohexa-1,5-dien-3-OL

Cat. No.: B15430439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or drug development setting. A comprehensive Safety Data Sheet (SDS) for 2-
Bromohexa-1,5-dien-3-ol is not readily available. The following information is compiled from

data on structurally related compounds and general principles of chemical safety. It is

imperative to handle this compound with extreme caution and to perform a thorough risk

assessment before use.

Introduction
2-Bromohexa-1,5-dien-3-ol is a bifunctional organic molecule containing a secondary allylic

alcohol and a vinylic bromide. This combination of functional groups suggests potential for high

reactivity and associated hazards. This guide provides a summary of available data and

outlines recommended safety and handling precautions based on an analysis of its structural

components.

Physicochemical Properties
Quantitative data for 2-Bromohexa-1,5-dien-3-ol is limited to computed values. The following

table summarizes these properties.
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Property Value Source

Molecular Formula C₆H₉BrO PubChem

Molecular Weight 177.04 g/mol PubChem[1]

XLogP3 1.8 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 175.98368 g/mol PubChem[1]

CAS Number 89448-32-8 PubChem[1]

Hazard Identification and General Precautions
Due to the absence of specific toxicological data for 2-Bromohexa-1,5-dien-3-ol, a
conservative approach to handling is essential. The primary hazards are anticipated to arise

from the allylic alcohol and vinyl bromide moieties.

General Hazards of Structurally Similar Compounds:

Flammability: Many low-molecular-weight alcohols and halogenated hydrocarbons are

flammable.[2][3][4] Assume 2-Bromohexa-1,5-dien-3-ol is a flammable liquid and handle it

accordingly.

Irritation: Allylic alcohols are known to be potent irritants to the skin, eyes, and respiratory

system.[5][6] Direct contact can cause severe irritation and potential chemical burns.

Toxicity: Allyl alcohol is significantly more toxic than many other alcohols and is readily

absorbed through the skin.[7] It is hepatotoxic (damaging to the liver).[7] The presence of a

bromine atom may further enhance toxicity.

Lachrymator: Many allylic compounds are lachrymators, causing irritation and tearing of the

eyes.[7]
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Based on these considerations, the following general handling workflow is recommended:

Preparation Handling

Emergency Response

Conduct Risk Assessment Select Appropriate PPE Prepare Engineering Controls
(Fume Hood, etc.)

Handle Chemical in
Controlled Environment Segregate Waste

Spill Control Procedures

Decontaminate Glassware
and Surfaces

First Aid Measures

Fire Suppression

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemicals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 2-Bromohexa-1,5-dien-3-ol. The

following table outlines the recommended PPE.
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Body Part Recommended Protection Rationale

Hands

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Double-gloving is

recommended.

To prevent skin contact and

absorption.[2][4][8]

Eyes
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.[2][3]

Body Flame-resistant lab coat.
To protect against splashes

and fire hazards.

Respiratory

Use only in a certified chemical

fume hood. If a fume hood is

not available, a respirator with

an appropriate organic vapor

cartridge may be necessary,

but this is not a substitute for

proper engineering controls.

To prevent inhalation of

potentially toxic and irritating

vapors.[2][3]

Handling and Storage
Handling:

All manipulations of 2-Bromohexa-1,5-dien-3-ol should be conducted in a well-ventilated

chemical fume hood.

Avoid heating the compound, as this can increase its volatility and the risk of inhalation

exposure.

Keep away from ignition sources such as open flames, hot plates, and spark-producing

equipment.[2][3][4][8]

Use non-sparking tools for transfers.[2][4]

Ensure that an emergency eyewash station and safety shower are readily accessible.[2][8]

Storage:
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Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Store away from oxidizing agents and strong acids.

The logical relationship for safe handling and storage is as follows:

Handling Storage

2-Bromohexa-1,5-dien-3-ol

Chemical Fume Hood Appropriate PPE Avoid Ignition Sources Cool, Dry, Ventilated Area Tightly Sealed Container Away from Incompatibles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Bromohexa-
1,5-dien-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15430439#2-bromohexa-1-5-dien-3-ol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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